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Compound of Interest

Compound Name: 1H-Imidazole-5-acetic acid

Cat. No.: B1210293

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
use of 1H-Imidazole-5-acetic acid in a laboratory setting. The information is intended for
professionals in research and drug development.

Product Information

Property Value Reference

Chemical Name 1H-Imidazole-5-acetic acid --INVALID-LINK--

Imidazole-4-acetic acid,
Synonyms ] ] ] --INVALID-LINK--
Imidazoleacetic acid

CAS Number 645-65-8 --INVALID-LINK--
Molecular Formula CsHsN20:2 --INVALID-LINK--
Molecular Weight 126.11 g/mol --INVALID-LINK--
Appearance White to off-white solid [1]

- Soluble in water. Predicted
Solubility . [2]
water solubility: 53.3 g/L.

pKa (Strongest Acidic) 3.65 (Predicted) [2]

pKa (Strongest Basic) 6.78 (Predicted) [2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1210293?utm_src=pdf-interest
https://www.benchchem.com/product/b1210293?utm_src=pdf-body
https://www.lgcstandards.com/DE/en/1H-Imidazole-5-acetic-Acid-Hydrochloride/p/TRC-I385605
https://foodb.ca/compounds/FDB012464
https://foodb.ca/compounds/FDB012464
https://foodb.ca/compounds/FDB012464
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Safe Handling and Personal Protective Equipment
(PPE)

2.1. Hazard ldentification

1H-Imidazole-5-acetic acid is classified as an irritant.[3] Appropriate safety precautions should
be taken to avoid contact with skin, eyes, and respiratory tract.

2.2. Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powdered form to avoid dust formation.

e Ensure that eyewash stations and safety showers are readily accessible.

2.3. Personal Protective Equipment (PPE)

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

) Nitrile gloves. Inspect gloves for any tears or
Hand Protection

holes before use.

Skin and Body Protection A lab coat should be worn at all times.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved respirator with a particulate

filter is recommended.

2.4. Hygiene Practices

e Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.

e Do not eat, drink, or smoke in the laboratory.

o Contaminated clothing should be removed and washed before reuse.
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Storage and Stability

3.1. Storage Conditions

Recommended Storage o
Form Additional Notes
Temperature

Store in a tightly sealed
Solid 0-8°C container in a dry and well-

ventilated place.[4]

-20°C for short-term storage

) (up to 1 month), -80°C for
Solutions should be prepared fresh
long-term storage (up to 6

Solutions are unstable and

whenever possible.[5][6]
months).

3.2. Stability

While specific quantitative stability data for 1H-Imidazole-5-acetic acid is limited, it is known
that solutions are unstable and should be freshly prepared for optimal results.[5] For a related
imidazole fungicide, prochloraz, stability in aqueous solution was found to be pH-dependent,
with slower degradation at neutral pH compared to acidic or alkaline conditions.[7] It is
advisable to buffer aqueous solutions of 1H-Imidazole-5-acetic acid to a neutral pH if they are
to be stored for a short period.

3.3. Incompatible Materials
» Strong oxidizing agents
e Strong bases

e Acids and acid anhydrides

Biological Context and Signaling Pathways

1H-Imidazole-5-acetic acid, also known as imidazoleacetic acid (IAA), is an endogenous
metabolite of histamine.[8] It is formed through the oxidation of histamine by the enzyme
diamine oxidase.[8] In the central nervous system, IAA has been shown to act as a partial
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agonist at y-aminobutyric acid (GABA) type A (GABAA) receptors.[8][9] This interaction
suggests a link between the histaminergic and GABAergic neurotransmitter systems.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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